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pilatin pilatin
Brand Name: Vulcanchem
CAS No.: 119525-97-2
VCID: VC0056626
InChI: InChI=1S/C21H26O7/c1-4-5-6-7-14(23)27-15-18(2,3)9-13-20-11-19(20,16(24)28-17(20)25)12(10-22)8-21(13,15)26/h6-8,10,13,15-16,24,26H,4-5,9,11H2,1-3H3/b7-6+/t13-,15-,16+,19?,20?,21-/m1/s1
SMILES: CCCC=CC(=O)OC1C(CC2C1(C=C(C34C2(C3)C(=O)OC4O)C=O)O)(C)C
Molecular Formula: C21H26O7
Molecular Weight: 390.4 g/mol

pilatin

CAS No.: 119525-97-2

Main Products

VCID: VC0056626

Molecular Formula: C21H26O7

Molecular Weight: 390.4 g/mol

pilatin - 119525-97-2

CAS No. 119525-97-2
Product Name pilatin
Molecular Formula C21H26O7
Molecular Weight 390.4 g/mol
IUPAC Name [(2R,5R,6R,10S)-8-formyl-6,10-dihydroxy-4,4-dimethyl-12-oxo-11-oxatetracyclo[7.3.1.01,9.02,6]tridec-7-en-5-yl] (E)-hex-2-enoate
Standard InChI InChI=1S/C21H26O7/c1-4-5-6-7-14(23)27-15-18(2,3)9-13-20-11-19(20,16(24)28-17(20)25)12(10-22)8-21(13,15)26/h6-8,10,13,15-16,24,26H,4-5,9,11H2,1-3H3/b7-6+/t13-,15-,16+,19?,20?,21-/m1/s1
Standard InChIKey FGNPPWFDUWSHQL-PRGYMIKCSA-N
Isomeric SMILES CCC/C=C/C(=O)O[C@H]1[C@]2(C=C(C34CC3([C@H]2CC1(C)C)C(=O)O[C@@H]4O)C=O)O
SMILES CCCC=CC(=O)OC1C(CC2C1(C=C(C34C2(C3)C(=O)OC4O)C=O)O)(C)C
Canonical SMILES CCCC=CC(=O)OC1C(CC2C1(C=C(C34C2(C3)C(=O)OC4O)C=O)O)(C)C
Synonyms pilatin
PubChem Compound 6440835
Last Modified Nov 11 2021
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